Cas no 30652-13-2 (4(1H)-Pyridinone,3-hydroxy-2-methyl-1-propyl-)

• Product name: 4(1H)-Pyridinone,3-hydroxy-2-methyl-1-propyl-
• CAS No: 30652-13-2
• MF: C₉H₁₃NO₂
• MW: 167.20502
• CID: 311877
• PubChem ID: 121732

4(1H)-Pyridinone,3-hydroxy-2-methyl-1-propyl- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyridinone,3-hydroxy-2-methyl-1-propyl-
• 3-hydroxy-2-methyl-1-propylpyridin-4-one
• 30652-13-2
• NSC649420
• CP22
• CHEMBL82077
• SCHEMBL5085644
• 4(1H)-Pyridinone, 3-hydroxy-2-methyl-1-propyl-
• 1-PMH-4-O
• 1-Propyl-2-methyl-3-hydroxypyrid-4-one
• DTXSID20184699
• BRN 1452381
• 3-hydroxy-2-methyl-1-propyl-1,4-dihydropyridin-4-one
• EN300-6491565
• 1-propyl-2-methyl-3-hydroxy-4-pyridone
• 3-hydroxy-2-methyl-1-propyl-pyridin-4-one
• 1-propyl-2-methyl-3-hydroxy 4-pyridinone
• 1-propyl-2-methyl-3-hydroxypyridin-4-one
• NSC-649420
• 3-Hydroxy-2-methyl-1-propyl-4(1H)-pyridinone

• Inchi： InChI=1S/C9H13NO2/c1-3-5-10-6-4-8(11)9(12)7(10)2/h4,6,12H,3,5H2,1-2H3
• InChI Key： BFUSTCYJXIZANF-UHFFFAOYSA-N
• SMILES： OC1C(=O)C=CN(CCC)C=1C

Computed Properties

• Exact Mass: 167.09469
• Monoisotopic Mass: 167.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų
• XLogP3: 1.4

Experimental Properties

• Density: 1.132
• Boiling Point: 266°C at 760 mmHg
• Flash Point: 114.7°C
• Refractive Index: 1.538
• PSA: 40.54